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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensitivity of several highly nitrated

compounds, which are pivotal in various industrial and research applications. Understanding

the sensitivity of these energetic materials to external stimuli such as impact, friction, and heat

is paramount for safe handling, storage, and application. This document summarizes key

sensitivity parameters from experimental data, outlines the methodologies for these crucial

tests, and provides visual representations of experimental workflows and decomposition

pathways.

Data Presentation: Sensitivity of Highly Nitrated
Compounds
The following table summarizes the impact, friction, and thermal sensitivity of five common

highly nitrated compounds: 2,4,6-Trinitrotoluene (TNT), Research Department Explosive

(RDX), High Melting Explosive (HMX), Pentaerythritol Tetranitrate (PETN), and

Hexanitrohexaazaisowurtzitane (CL-20). Lower values for impact and friction sensitivity indicate

a higher sensitivity to that stimulus. For thermal sensitivity, a lower decomposition temperature

indicates greater sensitivity to heat. It is important to note that these values can vary based on

crystal size, purity, and the specific experimental apparatus used.[1]
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Compound
Impact Sensitivity
(H₅₀) [cm]

Friction Sensitivity
(F₅₀) [N]

Thermal Sensitivity
(Decomposition
Peak) [°C]

TNT >100[2][3] >360[4] ~300[5]

RDX 17.3 - 46[1] 120 - 258[1][4] ~230

HMX ~28[2] 120[4] ~280

PETN 12 - 15.5[1] 53 - 80[1] ~205

CL-20 ~15-20 ~80-120 ~240

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols are based on widely accepted standards for testing energetic materials.

Impact Sensitivity: BAM Fallhammer Test
The BAM (Bundesanstalt für Materialforschung und -prüfung) fallhammer test is a standardized

method to determine the sensitivity of a substance to impact energy.[2][6]

Apparatus:

BAM Fallhammer apparatus, consisting of a drop weight, anvil, sample holder (steel

cylinders and guide ring), and a release mechanism.[2][6]

Drop weights of various masses (e.g., 1 kg, 5 kg, 10 kg).[7]

Sample preparation tools, including a non-sparking spatula and a volumetric scoop (typically

40 mm³).[2]

Procedure:

Sample Preparation: A small, measured amount of the substance (typically around 40 mg) is

placed in the sample holder.[8] For solid samples, a consistent particle size is used.[9]
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Apparatus Setup: The sample holder is placed on the anvil of the fallhammer. A steel drop

weight of a specified mass is raised to a known height.

Test Execution: The drop weight is released, allowing it to fall and impact the sample.[2]

Observation: The outcome is observed for any sign of reaction, such as a flame, spark,

smoke, or audible report. This is recorded as a "go" (reaction) or "no-go" (no reaction).[2]

Data Analysis (Bruceton Method): The drop height is adjusted for subsequent tests based on

the previous result. If a "go" is observed, the height is decreased. If a "no-go" is observed,

the height is increased. This "up-and-down" method is repeated for a statistically significant

number of trials (typically 20-50) to determine the H₅₀ value, which is the height at which

there is a 50% probability of initiation.[10]

Friction Sensitivity: BAM Friction Test
The BAM friction test assesses the sensitivity of a substance to frictional stimuli.[11]

Apparatus:

BAM friction apparatus, which includes a fixed porcelain pin and a movable porcelain plate.

[12]

A loading arm with various weights to apply a specific load to the porcelain pin.[13]

A motor to move the porcelain plate.[12]

Procedure:

Sample Preparation: A small amount of the substance (approximately 10 mm³) is placed on

the porcelain plate.[14]

Apparatus Setup: The porcelain pin is lowered onto the sample, and a specific load is

applied using the weighted arm. Loads can typically be varied from 5 N to 360 N.[13][14]

Test Execution: The motor is activated, causing the porcelain plate to move back and forth

under the stationary pin a distance of 10 mm.[12][14]
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Observation: The test is observed for any signs of a reaction, such as crackling, a report,

sparks, or a flame.[13]

Data Analysis: The test is repeated multiple times (typically 6 trials) at a given load. The

lowest load at which a reaction is observed in at least one of the six trials is recorded as the

friction sensitivity value.[12]

Thermal Sensitivity: Differential Scanning Calorimetry
(DSC)
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to determine the

thermal stability of a compound by measuring the difference in heat flow between a sample and

a reference as a function of temperature.[5][15]

Apparatus:

A Differential Scanning Calorimeter.[5]

Sample pans (e.g., aluminum, copper, or gold-plated stainless steel) and a sealing press.

A purge gas system (typically nitrogen or argon).

Procedure:

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) is placed into a

sample pan, which is then hermetically sealed.[16]

Apparatus Setup: The sealed sample pan and an empty reference pan are placed in the

DSC cell. The system is purged with an inert gas.

Test Execution: The temperature of the DSC cell is increased at a constant, programmed

rate (e.g., 5, 10, or 20 °C/min).[15]

Data Acquisition: The instrument continuously measures and records the differential heat

flow between the sample and the reference as the temperature increases.
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Data Analysis: The resulting DSC thermogram is analyzed to identify exothermic events

(decomposition). The onset temperature and the peak temperature of the decomposition

exotherm are determined. The peak temperature is often reported as the decomposition

temperature.[5]

Visualizations
The following diagrams illustrate the experimental workflows and simplified decomposition

pathways for some of the discussed compounds.
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BAM Fallhammer Impact Sensitivity Test Workflow.
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BAM Friction Sensitivity Test Workflow.
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Differential Scanning Calorimetry (DSC) Workflow.
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Simplified Decomposition Pathway of RDX.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13761577?utm_src=pdf-body-img
https://www.benchchem.com/product/b13761577?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13761577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TNT
(C₇H₅N₃O₆)

C-NO₂ Bond Scission
or Methyl Group Oxidation

Initial Step

Aromatic Ring Fission

Final Products
(N₂, H₂O, CO, CO₂, C)

Click to download full resolution via product page

Simplified Decomposition Pathway of TNT.
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Simplified Decomposition Pathway of CL-20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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